Cas no 213990-48-8 (tert-butyl N-[(3S)-azepan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-azepan-3-yl]carbamate
• CAS No: 213990-48-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD18831516
• CID: 242784
• PubChem ID: 10822534
• Update Time: 2025-04-19

tert-butyl N-[(3S)-azepan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl azepan-3-ylcarbamate
• tert-Butyl((3S)-azepan-3-yl)carbamate
• Carbamic acid,[(3S)-hexahydro-1H-azepin-3-yl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(3S)-azepan-3-yl]carbamate
• (S)-3-Boc-amino-azepane
• tert-butyl (3S)-azepan-3-ylcarbamate
• AK113989
• Carbamic acid, [(3S)-hexahydro-1H-azepin-3-yl]-, 1,1-dimethylethyl ester (9CI)
• (S)-3-N-Boc-aminoazepane
• NZEPWAXJSWYEDV-VIFPVBQESA-N
• (S)-tert-Butylazepan-3-ylcarbamate
• tert-butyl (S)-azepan-3-ylcarbamate
• (5)-tert-Butyl azepan-3-ylcarbamate
• SB18644
• FCH4044434
• AX8164103
• ST24036469
• C
• AC-30448
• A879125
• SCHEMBL4705107
• DTXSID10445382
• AKOS016843832
• DS-6371
• MFCD18831516
• CS-0054546
• (R)-3-Boc-amino-azepane
• 213990-48-8
• DB-328172

• MDL： MFCD18831516
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-7-12-8-9/h9,12H,4-8H2,1-3H3,(H,13,14)/t9-/m0/s1
• InChI Key： NZEPWAXJSWYEDV-VIFPVBQESA-N
• SMILES： O(C(N[C@@H]1CNCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.16826
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 50.36

tert-butyl N-[(3S)-azepan-3-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes